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Compound of Interest

Compound Name: 3-Methylanisole-d3

Cat. No.: B1623758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methylanisole-d3, the deuterated isotopologue of 3-methylanisole, is a valuable compound

in pharmaceutical research and development, particularly in metabolic studies and as an

internal standard in analytical chemistry. Its physical properties are crucial for its handling,

formulation, and application. This technical guide provides a comprehensive overview of the

core physical properties of 3-Methylanisole-d3. While specific experimental data for the

deuterated species is scarce, the physical properties are largely governed by the non-

deuterated parent compound, 3-methylanisole. Therefore, the data presented herein for 3-

methylanisole serves as a robust proxy for its d3 analogue, with expected minor deviations due

to the kinetic isotope effect.

Core Physical Properties
The physical characteristics of 3-Methylanisole are summarized in the table below. These

values are considered to be very close approximations for 3-Methylanisole-d3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1623758?utm_src=pdf-interest
https://www.benchchem.com/product/b1623758?utm_src=pdf-body
https://www.benchchem.com/product/b1623758?utm_src=pdf-body
https://www.benchchem.com/product/b1623758?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₈H₇D₃O

Molecular Weight 125.18 g/mol (calculated)

Appearance Clear, colorless to pale yellow liquid[1]

Boiling Point 175-176 °C[2][3][4]

Melting Point -47 °C[3]

Density 0.969 g/mL at 25 °C[2][3][4]

Refractive Index (n_D^20) 1.513[2][3][4]

Solubility
Insoluble in water; Soluble in alcohol and

ether[3]

Vapor Pressure 1.8 mmHg at 25 °C[3]

Note on Isotopic Effects: The primary difference between 3-Methylanisole and 3-
Methylanisole-d3 is the increased mass due to the three deuterium atoms in the methoxy

group. This will result in a slightly higher molecular weight for the deuterated compound. Other

physical properties such as boiling point, melting point, and density are expected to be very

similar, with minor increases being theoretically possible due to stronger intermolecular van der

Waals forces.

Spectroscopic Properties
Deuterium labeling is most significantly observed in spectroscopic analysis.

Mass Spectrometry (MS): In the mass spectrum of 3-Methylanisole-d3, the molecular ion

peak (M+) will be observed at m/z = 125, which is 3 units higher than that of the non-

deuterated compound (m/z = 122). The fragmentation pattern will also be influenced by the

presence of deuterium.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum of 3-Methylanisole-d3 will lack the characteristic

singlet of the methoxy group protons (O-CH₃), which typically appears around 3.7-3.8

ppm. The aromatic proton signals will remain unaffected.

¹³C NMR: The carbon of the deuterated methoxy group (-OCD₃) will exhibit a triplet in the

proton-coupled ¹³C NMR spectrum due to coupling with deuterium (spin I=1). In a proton-

decoupled ¹³C NMR, this carbon signal will be significantly attenuated or absent

depending on the spectrometer's settings. The chemical shift of this carbon will also be

slightly shifted upfield compared to the non-deuterated analogue.

Experimental Protocols
The following are detailed, standard methodologies for the determination of the key physical

properties of liquid organic compounds like 3-Methylanisole-d3.

Boiling Point Determination (Capillary Method)
This method is suitable for small quantities of liquid.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heating source (Bunsen burner or hot plate)

Stand and clamp

Procedure:

A few drops of the liquid sample (3-Methylanisole-d3) are placed into the small test tube.[5]
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A capillary tube, sealed at one end, is placed in the test tube with the open end submerged

in the liquid.[2]

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is clamped and immersed in a Thiele tube or an oil bath.[2]

The bath is heated gently and evenly.[2]

As the temperature approaches the boiling point, a stream of bubbles will emerge from the

open end of the capillary tube.[5]

The heating is discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[5][6]

Density Determination (Pycnometer Method)
This method provides an accurate measurement of the density of a liquid.

Apparatus:

Pycnometer (a specific gravity bottle with a known volume)

Analytical balance

Thermometer

Water bath

Procedure:

The empty, clean, and dry pycnometer is accurately weighed on an analytical balance.

The pycnometer is filled with the liquid sample (3-Methylanisole-d3), ensuring no air

bubbles are trapped.
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The filled pycnometer is placed in a water bath at a constant temperature (e.g., 25 °C) until it

reaches thermal equilibrium.

The volume is adjusted precisely to the calibration mark, and any excess liquid is carefully

removed from the outside.

The filled pycnometer is weighed again.

The density is calculated by dividing the mass of the liquid (weight of filled pycnometer minus

weight of empty pycnometer) by the known volume of the pycnometer.[7][8]

Refractive Index Measurement (Abbe Refractometer)
The refractive index is a measure of how light bends as it passes through a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Solvent for cleaning (e.g., ethanol or acetone)

Soft tissue

Procedure:

The prisms of the Abbe refractometer are cleaned with a suitable solvent and dried with a

soft tissue.[9]

A few drops of the liquid sample (3-Methylanisole-d3) are placed on the surface of the lower

prism using a dropper.[9]

The prisms are closed and locked.

Water from a constant temperature bath (e.g., 20 °C) is circulated through the refractometer

to maintain a stable temperature.
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The eyepiece is adjusted to bring the crosshairs into focus.

The adjustment knob is turned until the boundary line between the light and dark fields is

sharp and coincides with the center of the crosshairs.

The refractive index is read directly from the instrument's scale.[9]

Logical Relationships of Physical Properties
The following diagram illustrates the relationship between the molecular structure of 3-
Methylanisole-d3 and its key physical and spectroscopic properties.

Logical Diagram of 3-Methylanisole-d3 Properties
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Caption: Molecular structure and key physical/spectroscopic properties of 3-Methylanisole-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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